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An In-Depth Technical Guide to 2-Chloro-1-(pyridin-3-yl)ethanone: Nomenclature, Properties,

and Synthetic Utility

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-1-(pyridin-3-
yl)ethanone, a pivotal heterocyclic building block in modern medicinal chemistry and

pharmaceutical development. The document elucidates the compound's nomenclature,

detailing its numerous synonyms, and presents its key physicochemical properties in a

structured format. A detailed, representative protocol for its synthesis via α-chlorination of 3-

acetylpyridine is provided, emphasizing the mechanistic rationale behind the procedural steps.

Furthermore, this guide explores the compound's versatile applications as a reactive

intermediate in the synthesis of complex pharmaceutical scaffolds, underscored by its dual-

functionality—a pharmacologically significant pyridine core and a highly reactive α-chloro

ketone handle. Safety, handling, and storage protocols are also outlined to ensure its proper

use in a research environment. This document is intended for researchers, chemists, and drug

development professionals seeking to leverage this valuable intermediate in their synthetic

programs.
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Introduction: A Versatile Heterocyclic Ketone
2-Chloro-1-(pyridin-3-yl)ethanone is a specialized organic compound that holds significant

value as a synthetic intermediate. Its molecular architecture is characterized by two key

features: a pyridine ring and an α-chloro ketone functional group. The pyridine moiety is a well-

established bioisostere of the benzene ring and is integral to numerous small-molecule drugs,

often enhancing pharmacokinetic properties and target binding through hydrogen bonding.[1]

Simultaneously, the α-chloro ketone group serves as a potent electrophilic site, enabling a wide

array of subsequent chemical transformations. This dual-functionality makes 2-Chloro-1-
(pyridin-3-yl)ethanone a highly sought-after precursor for constructing more complex,

biologically active molecules and libraries of compounds for drug discovery screening.[2]

Nomenclature and Synonyms
Precise communication in chemical synthesis and procurement is paramount. 2-Chloro-1-
(pyridin-3-yl)ethanone is frequently referenced by a variety of synonyms in literature and

commercial catalogs. The compound is most commonly available and handled as its

hydrochloride salt, which enhances stability.

Nomenclature Type Synonym Form

IUPAC Name
2-chloro-1-(pyridin-3-

yl)ethanone
Free Base

IUPAC Name (Salt)
2-chloro-1-(pyridin-3-yl)ethan-

1-one hydrochloride
HCl Salt[3]

Common Synonym 3-(2-Chloroacetyl)pyridine Free Base / HCl Salt[4][5]

Common Synonym 2-chloro-1-(3-pyridyl)ethanone Free Base / HCl Salt[4]

Systematic Variant
Ethanone, 2-chloro-1-(3-

pyridinyl)-
Free Base / HCl Salt[4]

Abbreviated Form 3-(2-Chloroacetyl)pyridine HCl HCl Salt[4]

A comprehensive list of depositor-supplied synonyms, particularly for the hydrochloride salt,

includes identifiers such as chloroacetylpyridine, 2-CHLORO-1-(PYRIDIN-3-YL)ETHANONE
HCL, and various catalog numbers.[4]
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Physicochemical and Safety Properties
Understanding the physical properties and safety profile of a chemical intermediate is critical for

its effective and safe application in experimental work.

Physicochemical Data
The properties of 2-Chloro-1-(pyridin-3-yl)ethanone and its more common hydrochloride salt

are summarized below.

Property Value (Free Base)
Value (Hydrochloride

Salt)
Source(s)

CAS Number 55484-11-2 61889-48-3 [4][6]

Molecular Formula C₇H₆ClNO C₇H₇Cl₂NO [6]

Molecular Weight 155.58 g/mol 192.04 g/mol [4][6]

Appearance -
White to off-white

crystalline powder
[5]

Melting Point Not specified
173-176 °C; 245-250

°C (decomp)
[5][7]

Solubility
Soluble in organic

solvents

Soluble in water and

most organic solvents
[5]

Storage Conditions
Inert atmosphere, 2-

8°C

Inert atmosphere, 2-

8°C
[8]

Safety and Handling
Based on aggregated GHS data, 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride is

classified as a hazardous substance.[4][8]

Hazards: Harmful if swallowed, causes skin irritation, causes serious eye damage/irritation,

and may cause respiratory irritation.[4][9]
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Precautions: All manipulations should be performed in a certified chemical fume hood.[10]

Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves,

and a lab coat, is mandatory.[10] Avoid inhalation of dust and contact with skin and eyes.

Storage: The compound should be stored in a tightly sealed container under an inert

atmosphere (e.g., nitrogen or argon) in a refrigerated, dry environment (2-8°C) to prevent

degradation.[8]

Synthesis and Mechanistic Considerations
The synthesis of α-haloketones is a fundamental transformation in organic chemistry. 2-
Chloro-1-(pyridin-3-yl)ethanone is typically prepared by the direct α-chlorination of its parent

ketone, 3-acetylpyridine.

Reaction Principle and Experimental Causality
The hydrogen atoms on the carbon adjacent (in the α-position) to a carbonyl group are acidic

and can be removed to form an enol or enolate intermediate. This intermediate readily reacts

with electrophilic halogenating agents. Sulfuryl chloride (SO₂Cl₂) is often the reagent of choice

for this transformation as it provides a controlled source of chlorine, and the byproducts (SO₂

and HCl) are gaseous, which simplifies workup. The reaction is performed in an inert solvent,

such as dichloromethane (DCM) or chloroform, to prevent unwanted side reactions.

Representative Synthetic Protocol
The following protocol is a self-validating, representative methodology for the laboratory-scale

synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride.

Step 1: Reaction Setup

Equip a dry, three-necked round-bottom flask with a magnetic stir bar, a dropping funnel, a

reflux condenser, and a nitrogen inlet/outlet connected to a scrubber (to neutralize HCl and

SO₂ gas).

Under a positive pressure of nitrogen, charge the flask with 3-acetylpyridine (1.0 eq).[11]

Add anhydrous dichloromethane (DCM) to dissolve the starting material (approx. 5-10 mL

per gram of substrate).
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Step 2: Chlorination

Cool the stirred solution to 0°C using an ice-water bath. This is crucial to control the reaction

rate and minimize the formation of dichlorinated byproducts.

Charge the dropping funnel with sulfuryl chloride (SO₂Cl₂) (1.05 eq) dissolved in a small

amount of anhydrous DCM.

Add the SO₂Cl₂ solution dropwise to the reaction mixture over 30-60 minutes, maintaining

the internal temperature below 5°C. Vigorous gas evolution will be observed.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the

starting material.

Step 3: Workup and Isolation

Carefully quench the reaction by slowly adding saturated sodium bicarbonate solution until

gas evolution ceases.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer twice with DCM.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude free base, 2-Chloro-1-(pyridin-3-
yl)ethanone.

Step 4: Salt Formation and Purification

Dissolve the crude product in anhydrous diethyl ether or ethyl acetate.

Cool the solution in an ice bath and slowly add a solution of HCl in diethyl ether (e.g., 2 M)

until precipitation is complete.

Collect the resulting solid by vacuum filtration, wash with cold diethyl ether, and dry under

vacuum to afford 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride as a crystalline solid.[5]
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Fig. 1: Synthetic workflow for 2-Chloro-1-(pyridin-3-yl)ethanone HCl.

Applications in Drug Discovery and Development
The utility of 2-Chloro-1-(pyridin-3-yl)ethanone stems from its capacity to act as a linchpin in

multi-step synthetic sequences. The electrophilic α-carbon is susceptible to nucleophilic

substitution (Sₙ2) reactions with a wide range of nucleophiles.

Scaffold Elaboration: It is commonly reacted with amines, thiols, and other nucleophiles to

introduce the 3-pyridylacetyl moiety onto a molecule. This is a key step in the synthesis of

various heterocyclic systems. For instance, it can be used as a precursor in the construction

of antibacterial agents like 3-(pyridine-3-yl)-2-oxazolidinone derivatives.[1]

Building Block for Fused Systems: The ketone functionality can participate in condensation

reactions, while the chloro group provides a handle for cyclization, making it an ideal starting

material for building fused ring systems common in pharmaceutical agents.

Importance of the Pyridine Ring: The pyridine nitrogen can act as a hydrogen bond acceptor,

improving solubility and binding affinity to biological targets. Its inclusion in drug candidates

is a common strategy to optimize ADME (absorption, distribution, metabolism, and excretion)

properties.[1]

Logical Role in Synthesis

2-Chloro-1-(pyridin-3-yl)ethanone
(Electrophilic Building Block)

Nucleophilic Substitution
(SN2 Reaction)
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Fig. 2: Role as an intermediate in pharmaceutical synthesis.

Conclusion
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2-Chloro-1-(pyridin-3-yl)ethanone is more than a simple chemical; it is an enabling tool for

innovation in drug discovery. Its well-defined reactivity, combined with the favorable properties

of the pyridine core, provides chemists with a reliable and versatile starting point for the

synthesis of novel and complex molecular entities. A thorough understanding of its

nomenclature, properties, synthesis, and handling, as outlined in this guide, is essential for any

researcher aiming to incorporate this powerful intermediate into their drug development

pipeline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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